Cas no 886938-56-3 (4-(ethanesulfonyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide)

• Product Name: 4-(ethanesulfonyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide
• CAS No: 886938-56-3
• MF: C₂₂H₁₈FN₃O₃S₂
• MW: 455.525025844574
• CID: 5476907
• Update Time: 2025-06-08

4-(ethanesulfonyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-(ethylsulfonyl)-N-(6-fluoro-2-benzothiazolyl)-N-(2-pyridinylmethyl)-
• 4-(ethanesulfonyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C22H18FN3O3S2/c1-2-31(28,29)18-9-6-15(7-10-18)21(27)26(14-17-5-3-4-12-24-17)22-25-19-11-8-16(23)13-20(19)30-22/h3-13H,2,14H2,1H3
• InChI Key： ZKAQETPKHATHSJ-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(F)C=C2S1)CC1=NC=CC=C1)(=O)C1=CC=C(S(CC)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-(ethanesulfonyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide

Introduction to 4-(ethanesulfonyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide (CAS No. 886938-56-3) in Modern Chemical and Pharmaceutical Research

4-(ethanesulfonyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide, identified by its CAS number 886938-56-3, represents a significant compound in the realm of chemical and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric moieties, including a benzamide core, a fluoro-substituted benzothiazole ring, and a pyridine moiety, positions this compound as a promising candidate for further exploration.

The structural composition of 4-(ethanesulfonyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide is meticulously designed to interact with biological targets in a specific manner. The ethanesulfonyl group contributes to the molecule's solubility and metabolic stability, while the fluoro-substituent on the benzothiazole ring enhances binding affinity and selectivity. Additionally, the pyridin-2-yl group introduces hydrophobic interactions and electronic modulation, which are critical for optimizing pharmacokinetic properties. Such structural features align with current trends in drug design, where multivalent interactions and tailored physicochemical properties are prioritized.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. The benzothiazole scaffold, in particular, has been extensively studied for its role in antimicrobial, anti-inflammatory, and anticancer applications. The introduction of fluorine into this scaffold further expands its therapeutic potential by modulating electronic distributions and enhancing metabolic stability. This modification is particularly relevant in the context of developing next-generation antiviral agents, where fluorinated benzothiazoles have shown promise in inhibiting viral protease enzymes.

The pyridine moiety in 4-(ethanesulfonyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide serves as an important pharmacophore for binding to protein targets. Pyridine-based compounds are well-documented for their ability to interact with enzymes and receptors through hydrogen bonding and hydrophobic interactions. In the case of this molecule, the pyridine ring is positioned to engage with key residues in target proteins, potentially leading to high-affinity binding. This aspect is particularly intriguing given the recent advancements in structure-based drug design, where computational modeling is increasingly used to predict binding modes and optimize lead compounds.

One of the most compelling aspects of 4-(ethanesulfonyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide is its potential as a scaffold for derivative development. By leveraging its core structure, researchers can systematically introduce modifications to explore new biological activities or enhance existing ones. For instance, variations in the ethanesulfonyl group or the substitution pattern on the benzthiazole ring could lead to compounds with improved solubility or selectivity. Such flexibility underscores the compound's value as a building block for novel therapeutics.

The pharmaceutical industry has increasingly recognized the importance of fluorinated heterocycles in drug development. Fluorine atoms can significantly influence a molecule's pharmacokinetic profile by affecting metabolic pathways and binding affinity. In 4-(ethanesulfonyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide, the fluorine atom on the benzothiazole ring is strategically positioned to maximize its impact on biological activity while minimizing off-target effects. This strategic placement is supported by empirical data showing that fluorinated benzothiazoles exhibit enhanced bioavailability and prolonged half-lives compared to their non-fluorinated counterparts.

Recent studies have highlighted the role of 4-(ethanesulfonyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethylbenzamide) in addressing unmet medical needs. For example, researchers have investigated its potential as an inhibitor of cyclin-dependent kinases (CDKs), which are implicated in cancer progression. The combination of the benzamide core with other pharmacophoric elements creates a unique profile that may selectively target these kinases without affecting closely related enzymes. Such selectivity is crucial for minimizing side effects and improving therapeutic efficacy.

The synthesis of 4-(ethanesulfonyl)-N-(6-fluoro-1,3-benzothiazol - 2 - yl) - N - (pyridin - 2 - ylmethyl)benzamide presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it more feasible than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled chemists to construct intricate heterocyclic frameworks with high efficiency. These methods not only streamline synthesis but also allow for greater control over regioselectivity and stereochemistry.

The biological evaluation of 4-(ethanesulfonyl)-N -(6-fluoro - 1 , 3 - benzothiazol - 2 - yl) - N -(pyridin - 2 - ylmethyl)benzamide has yielded promising results across multiple disease models. In vitro assays have demonstrated activity against various enzymes and receptors relevant to cancer biology , inflammation , and infectious diseases . Additionally , preclinical studies suggest that this compound exhibits favorable pharmacokinetic properties when administered orally or intravenously . These findings position it as a strong candidate for further development into an oral therapeutic agent.

The future direction of research on 4 -( ethanesulfonyl ) - N -( 6 - fluoro - 1 , 3 - benzothiazol - 2 - yl ) - N -( pyridin - 2 - ylmethyl )benzamide will likely focus on optimizing its pharmacological profile through structure-based drug design . By integrating computational modeling with experimental data , researchers can identify key structural features responsible for biological activity while minimizing liabilities such as toxicity or poor solubility . This approach aligns with current industry best practices where interdisciplinary collaboration between chemists , biologists , pharmacologists ,